Cas no 1376152-50-9 (1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide)

• Product Name: 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide
• CAS No: 1376152-50-9
• MF: C₁₇H₂₃N₃OS
• MW: 317.449022531509
• CID: 5820332
• PubChem ID: 72133685
• Update Time: 2025-07-18

1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-ynyl-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide
• Z1217444329
• AKOS033169974
• 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide
• 1376152-50-9
• EN300-26622727

• Inchi： 1S/C17H23N3OS/c1-2-10-20-11-5-14(6-12-20)15(21)19-17(7-3-4-8-17)16-18-9-13-22-16/h1,9,13-14H,3-8,10-12H2,(H,19,21)
• InChI Key： NTYGFFJMELEPBH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(CCCC1)NC(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 317.15618354g/mol
• Monoisotopic Mass: 317.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.5Ų

Additional information on 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide

Comprehensive Overview of 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide (CAS No. 1376152-50-9)

In the realm of pharmaceutical and organic chemistry, 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide (CAS No. 1376152-50-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine-4-carboxamide backbone and 1,3-thiazol-2-yl moiety, represents a promising candidate for researchers exploring novel bioactive molecules. Its prop-2-yn-1-yl substituent further enhances its reactivity, making it a subject of interest in drug discovery and medicinal chemistry.

The growing demand for small-molecule modulators in therapeutic development has propelled the study of compounds like 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide. Researchers are particularly intrigued by its potential interactions with biological targets, such as enzymes or receptors, which could pave the way for innovative treatments. The compound's cyclopentyl and thiazole components are known to contribute to its binding affinity, a topic frequently searched in academic and industrial circles.

Recent trends in AI-driven drug design have further highlighted the importance of structurally diverse compounds like this one. Machine learning models often rely on datasets featuring heterocyclic scaffolds, and the 1,3-thiazol-2-yl group in this molecule aligns with such criteria. This synergy between computational methods and experimental chemistry underscores the compound's relevance in modern high-throughput screening campaigns.

From a synthetic perspective, the preparation of 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide involves sophisticated organic transformations, including amide coupling and cyclization reactions. These processes are frequently discussed in forums and publications focused on advanced synthetic techniques. The compound's CAS No. 1376152-50-9 serves as a critical identifier for researchers sourcing materials or referencing its properties in patents.

Environmental and green chemistry considerations also play a role in the compound's appeal. With increasing emphasis on sustainable synthesis, scientists are exploring eco-friendly routes to derivatives of this molecule. Questions about its biodegradability and toxicity profile are common among users searching for safer alternatives in chemical research.

In summary, 1-(prop-2-yn-1-yl)-N-[1-(1,3-thiazol-2-yl)cyclopentyl]piperidine-4-carboxamide exemplifies the intersection of innovation and practicality in chemical research. Its structural complexity, combined with its potential applications, makes it a compelling subject for ongoing studies. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in discussions about next-generation therapeutics and molecular design.